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Compound of Interest

Compound Name: TCS 359

Cat. No.: B1684614 Get Quote

Application Notes and Protocols: TCS 359
Powder
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage, handling, and use of TCS
359 powder, a potent Fms-like tyrosine kinase 3 (FLT3) inhibitor. Adherence to these protocols

is crucial for maintaining the compound's stability, ensuring experimental accuracy, and

promoting laboratory safety.

Chemical Information
Product Name: TCS 359

Synonyms: 2-(3,4-Dimethoxybenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-

carboxamide, FLT-3 Inhibitor[1]

CAS Number: 301305-73-7[2][3][4]

Molecular Formula: C₁₈H₂₀N₂O₄S[3]

Molecular Weight: 360.43 g/mol [2][3]

Appearance: Light yellow to brown powder or crystals[5]
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Recommended Storage Conditions
Proper storage of TCS 359 powder is essential to maintain its integrity and activity over time.

The following table summarizes the recommended storage conditions for both the solid powder

and its solutions.

Form
Storage
Temperature

Duration Special Conditions

Solid Powder 0 - 4°C
Short-term (days to

weeks)
Dry and dark.[2]

-20°C
Long-term (months to

years)[2]

Can be stored for up

to 3 years.[6]

Solution in DMSO 4°C Up to 2 weeks Tightly sealed vials.[3]

-20°C Up to 1 month[3][4][6]

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[4]

-80°C Up to 6 months[3][4]

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

Chemical Stability and Handling
TCS 359 is stable under the recommended storage conditions.[4] However, it is important to be

aware of the following to ensure safe handling and prevent degradation:

Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[4]

Personal Protective Equipment (PPE): When handling the powder, it is recommended to

wear a lab coat, safety glasses, and chemical-resistant gloves.[4][7]

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

the powder.[4][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1684614?utm_src=pdf-body
https://www.medkoo.com/products/6365
https://www.medkoo.com/products/6365
https://www.selleckchem.com/products/tcs-359.html
https://dcchemicals.com/coa/COA_DC7313.html
https://dcchemicals.com/coa/COA_DC7313.html
https://file.medchemexpress.com/batch_PDF/HY-13907/TCS-359-SDS-MedChemExpress.pdf
https://www.selleckchem.com/products/tcs-359.html
https://file.medchemexpress.com/batch_PDF/HY-13907/TCS-359-SDS-MedChemExpress.pdf
https://dcchemicals.com/coa/COA_DC7313.html
https://file.medchemexpress.com/batch_PDF/HY-13907/TCS-359-SDS-MedChemExpress.pdf
https://dcchemicals.com/coa/COA_DC7313.html
https://www.benchchem.com/product/b1684614?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-13907/TCS-359-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-13907/TCS-359-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-13907/TCS-359-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/best_practices_for_storing_and_handling_AZ_23.pdf
https://file.medchemexpress.com/batch_PDF/HY-13907/TCS-359-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/best_practices_for_storing_and_handling_AZ_23.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contamination: Avoid moisture, as it can reduce the solubility of the compound in DMSO.[6]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of TCS 359 in DMSO.

Materials:

TCS 359 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer or sonicator

Procedure:

Equilibration: Before opening, allow the vial of TCS 359 powder to equilibrate to room

temperature for at least 1 hour.[3]

Weighing: Weigh the desired amount of TCS 359 powder in a sterile microcentrifuge tube.

For 1 mL of a 10 mM stock solution, weigh out 3.60 mg of TCS 359.

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the TCS
359 powder.

Mixing: Vortex or sonicate the solution until the powder is completely dissolved. TCS 359 is

soluble in DMSO up to 25 mM or 30 mM.[8]

Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile tubes.[3][7]

Storage: Store the aliquots at -20°C for up to one month or -80°C for up to six months.[3][4]

This protocol provides a general workflow for assessing the inhibitory activity of TCS 359
against FLT3 kinase.
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Materials:

TCS 359 stock solution in DMSO

Recombinant FLT3 kinase

Kinase buffer

ATP

Substrate (e.g., a fluorescently labeled peptide)

Microplate reader

Procedure:

Compound Dilution: Prepare a serial dilution of the TCS 359 stock solution in the appropriate

assay buffer. Include a DMSO-only control.

Kinase Reaction Setup: In a microplate, add the diluted TCS 359 or vehicle control.

Enzyme and Substrate Addition: Add the FLT3 kinase and the specific substrate to each well.

Reaction Initiation: Initiate the kinase reaction by adding ATP.

Incubation: Incubate the plate at the optimal temperature and for the appropriate duration for

the kinase reaction.

Reaction Termination and Detection: Stop the reaction and measure the kinase activity using

a suitable detection method and a microplate reader.

Data Analysis: Calculate the percent inhibition for each TCS 359 concentration and

determine the IC₅₀ value.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the FLT3 signaling pathway and the general workflow for

handling and storing TCS 359.
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Caption: Fms-like Tyrosine Kinase 3 (FLT3) Signaling Pathway and Inhibition by TCS 359.
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Caption: Recommended Workflow for Handling and Storing TCS 359.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TCS 359 301305-73-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

2. medkoo.com [medkoo.com]

3. TCS 359|301305-73-7|COA [dcchemicals.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. chemimpex.com [chemimpex.com]

6. selleckchem.com [selleckchem.com]

7. benchchem.com [benchchem.com]

8. TCS 359 | FLT3 | Tocris Bioscience [tocris.com]

To cite this document: BenchChem. [Recommended storage conditions for TCS 359
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684614#recommended-storage-conditions-for-tcs-
359-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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